Cas no 1155566-68-9 (2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol)

• Product Name: 2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol
• CAS No: 1155566-68-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5097711
• PubChem ID: 43499674
• Update Time: 2026-03-02

2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((1-(pyridin-2-yl)ethyl)amino)propan-1-ol
• 2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol

• Inchi： 1S/C10H16N2O/c1-8(7-13)12-9(2)10-5-3-4-6-11-10/h3-6,8-9,12-13H,7H2,1-2H3
• InChI Key： PQOYUCXVCHZHHE-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=NC=CC=C1)C)C

Additional information on 2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol

2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol: A Comprehensive Overview

The compound 2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol (CAS No. 1155566-68-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of secondary alcohols and features a pyridine ring, which contributes to its distinctive chemical properties. The molecule's structure consists of a pyridine moiety attached to an ethyl group, which is further connected to an amino group and a hydroxyl group via a propane chain. This arrangement makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of pyridine-containing compounds in drug discovery. The pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, is known for its ability to form hydrogen bonds and participate in π-interactions, making it an attractive scaffold for medicinal chemists. In the case of 2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol, the pyridine moiety plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have found that the presence of the pyridine ring can enhance the bioavailability of drugs by improving their solubility and permeability.

The amino group in 2-{[1-(pyridin-2-yl)ethyl]amino}propan-1-ol adds another layer of functionality to this compound. Amino groups are known for their ability to act as nucleophiles or hydrogen bond donors, which can be exploited in various chemical reactions or biological interactions. For instance, the amino group in this compound can potentially interact with carbonyl groups in proteins or enzymes, making it a promising candidate for designing inhibitors or agonists in drug development.

One of the most exciting developments involving CAS No. 1155566-68-9 is its potential use in agrochemicals. Recent research has shown that pyridine-containing compounds can exhibit potent pesticidal activity against various insects and pathogens. The hydroxyl group in this compound may contribute to its ability to penetrate plant tissues or interact with microbial membranes, making it a potential candidate for developing eco-friendly pesticides.

In addition to its biological applications, 2-{[1-(pyridin-2-yl)ethyl]amino}propan